2-((4-(Butylamino)quinazolin-2-yl)thio)-1-(4-phenylpiperazin-1-yl)ethanone

• IUPAC Name: 2-[4-(butylamino)quinazolin-2-yl]sulfanyl-1-(4-phenylpiperazin-1-yl)ethanone
• InChI: InChI=1S/C24H29N5OS/c1-2-3-13-25-23-20-11-7-8-12-21(20)26-24(27-23)31-18-22(30)29-16-14-28(15-17-29)19-9-5-4-6-10-19/h4-12H,2-3,13-18H2,1H3,(H,25,26,27)
• InChI Key: AZXWECNVLUVLKY-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC1=NC(=NC2=CC=CC=C21)SCC(=O)N3CCN(CC3)C4=CC=CC=C4
• Molecular Formula: C24H29N5OS
• Molecular Weight: 435.6 g/mol

Description

2-((4-(Butylamino)quinazolin-2-yl)thio)-1-(4-phenylpiperazin-1-yl)ethanone is a compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a small molecule inhibitor that has shown promising results in the treatment of various diseases, including cancer and neurological disorders.

Scientific Research Applications

Synthesis Approaches

The scientific research applications of compounds related to 2-((4-(Butylamino)quinazolin-2-yl)thio)-1-(4-phenylpiperazin-1-yl)ethanone often involve various synthetic methodologies to derive new chemical entities with potential biological activities. For instance, the reaction of 3-phenylamino-2-thioxo-3H-quinazolin-4-one with different reagents like methyl iodide and α-chloroethylacetate in methanol has led to the alkylation on the sulfur atom, producing 2-alkyl thio derivatives. Such synthetic routes enable the creation of a wide array of derivatives for biological evaluations (Saleh et al., 2004).

Antimicrobial Properties

Several studies have focused on the synthesis and biological evaluation of quinazoline derivatives as antimicrobial agents. For example, the synthesis of thiazolidinone derivatives from key intermediates and their subsequent evaluation against various bacterial and fungal strains have highlighted the antimicrobial potential of these compounds (Patel et al., 2012). Another study synthesized novel phenylthiazolylQuinqzolin-4(3h)-One derivatives, showing promising results in antibacterial evaluation, suggesting the relevance of such compounds in combating microbial infections (Badwaik et al., 2009).

Anticancer and Antitumor Agents

Research has also extended into the anticancer domain, with studies designing and evaluating novel compounds for their potential as anticancer agents. For instance, the synthesis of tetrazolo[1,5-c]quinazoline-5-thione S-derivatives and their evaluation against various cancer cell lines have provided insights into the structural requirements for antitumor activity, opening avenues for further development of potent anticancer agents (Antypenko et al., 2012).